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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738

Essential Safety and Handling Guide for 2'-
Bromoacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 2'-Bromoacetophenone (CAS No. 2142-69-0), a chemical intermediate
common in organic synthesis. Adherence to these procedures is critical for ensuring personnel
safety and minimizing environmental impact.

Hazard Identification and Safety Summary

2'-Bromoacetophenone is classified as a hazardous substance. It is known to cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Some sources also
indicate that it can cause severe skin burns and eye damage.[4][5] It is harmful if swallowed or
inhaled.

Signal Word: Warning or Danger
Key Hazards:
o Skin Corrosion/Irritation

o Serious Eye Damage/Eye Irritation
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o Specific target organ toxicity (single exposure), primarily affecting the respiratory system

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2'-Bromoacetophenone is provided
in the table below for easy reference.

Property Value

Molecular Formula CsH7BrO

Molecular Weight 199.04 g/mol

Appearance Light yellow to dark green solid
Melting Point 46 -51°C/114.8-123.8 °F
Boiling Point 135°C /275 °F @ 18 mmHg
Flash Point >110°C/>230 °F

Solubility Practically insoluble in water

Operational Plan: Safe Handling of 2'-
Bromoacetophenone

This section outlines the step-by-step procedures for safely handling 2'-Bromoacetophenone
in a laboratory setting.

Engineering Controls

e Ventilation: Always handle 2'-Bromoacetophenone in a well-ventilated area. A chemical
fume hood is required for all operations that may generate dust or vapors.

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2'-Bromoacetophenone:
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PPE Category Specification

Chemical safety goggles or glasses conforming
) to EN166 (EU) or NIOSH (US) standards. A face
Eye/Face Protection ) )
shield should be worn when handling larger

quantities.

Chemical-resistant gloves (e.g., nitrile rubber,
) Viton®). Gloves must be inspected for integrity
Hand Protection )
before each use and disposed of properly after

handling the chemical.

A buttoned lab coat is required. For larger-scale
Skin and Body Protection work, a chemical-resistant apron or suit may be

necessary.

For most lab-scale operations under a fume
hood, no additional respiratory protection is
) ) needed. If a risk assessment indicates potential
Respiratory Protection ) o
for exceeding exposure limits, a NIOSH/MSHA
or European Standard EN 149 approved

respirator should be used.

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area within a chemical fume hood for the handling of 2'-
Bromoacetophenone.

o Ensure all necessary PPE is donned correctly.

o Assemble all required equipment (spatulas, weigh boats, glassware, etc.) within the fume
hood.

» Weighing and Transfer:

o Carefully open the container of 2'-Bromoacetophenone inside the fume hood.
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o Use a clean, dry spatula to transfer the desired amount of the solid to a tared weigh boat
or directly into the reaction vessel.

o Avoid creating dust. If dust is generated, ensure the fume hood sash is at the appropriate
height to capture it.

 Dissolution:
o Add the solvent to the vessel containing the 2'-Bromoacetophenone.
o Stir the mixture gently to dissolve the solid.

e Post-Handling:
o Securely close the container of 2'-Bromoacetophenone.
o Decontaminate all equipment that came into contact with the chemical.
o Wipe down the work surface within the fume hood.
o Properly dispose of all contaminated waste (see Disposal Plan below).

o Remove PPE in the correct order to avoid cross-contamination and wash hands
thoroughly.

Emergency Procedures
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Exposure Route Immediate Action

Move the affected person to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.

Seek medical attention if irritation occurs.

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, including under

Eye Contact the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing and seek

immediate medical attention.

Do NOT induce vomiting. Clean mouth with

Ingestion _ . _ .
water and seek immediate medical attention.
Evacuate the area. Ensure adequate ventilation.
Wearing appropriate PPE, cover the spill with an
Spil inert absorbent material (e.g., sand, silica gel).
pi

Sweep or scoop up the material and place it into
a suitable, closed container for disposal. Avoid

generating dust.

Disposal Plan

All waste containing 2'-Bromoacetophenone is considered hazardous waste and must be
disposed of accordingly.

e Chemical Waste:

o Collect all unused 2'-Bromoacetophenone and solutions containing it in a clearly labeled,
sealed, and appropriate hazardous waste container.

e Contaminated Materials:
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o All disposable items that have come into contact with 2'-Bromoacetophenone (e.g.,
gloves, weigh boats, paper towels) must be collected in a designated, sealed hazardous
waste container.

o Disposal Procedure:

o Dispose of all waste in accordance with local, state, and federal regulations. Do not
dispose of down the drain. Contact your institution's environmental health and safety
department for specific disposal procedures.

Workflow for Safe Handling of 2'-
Bromoacetophenone
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Caption: Workflow for the safe handling of 2'-Bromoacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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